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Compound of Interest

Compound Name:
3-(3-Bromo-4-

methoxyphenyl)propanoic acid

Cat. No.: B173008 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note on the Starting Material: Extensive literature searches did not yield specific examples of 3-
(3-Bromo-4-methoxyphenyl)propanoic acid being directly utilized as a starting material for

the synthesis of anticancer agents. This document, therefore, focuses on the synthesis and

anticancer applications of structurally related compounds containing bromophenyl and

methoxyphenyl motifs, which represent a promising area of cancer research. The protocols and

data presented herein are for these related analogues and are intended to provide valuable

insights into the potential of similar chemical scaffolds in oncology.

Rationale for Investigating Substituted
Phenylpropanoic Acid Derivatives
Substituted phenylpropanoic acid derivatives are versatile scaffolds in medicinal chemistry. The

presence of a carboxylic acid group allows for various chemical modifications, while the

substituted phenyl ring can be tailored to interact with specific biological targets. The bromo

and methoxy substituents, in particular, can influence the compound's lipophilicity, electronic

properties, and metabolic stability, all of which are critical for its pharmacokinetic and

pharmacodynamic profile as a potential drug candidate.
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Application: Synthesis of 1,3,4-Thiadiazole
Derivatives with Anticancer Activity
Derivatives of 1,3,4-thiadiazole containing a 3-methoxyphenyl substituent have been

synthesized and evaluated for their anticancer properties. These compounds have shown

activity against breast cancer cell lines.

Synthetic Workflow
The general synthetic route to these 1,3,4-thiadiazole derivatives is a two-step process starting

from appropriate hydrazides and 3-methoxyphenyl isothiocyanate.
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methoxyphenyl-propanoic-acid-in-the-synthesis-of-anticancer-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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